Cas no 58404-89-0 ((1alpha,2alpha,5beta,8beta)-4,4,8-trimethyltricyclo[6.3.1.02,5]dodecan-1-ol)

• Product Name: (1alpha,2alpha,5beta,8beta)-4,4,8-trimethyltricyclo[6.3.1.02,5]dodecan-1-ol
• CAS No: 58404-89-0
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 377282
• Update Time: 2023-03-30

(1alpha,2alpha,5beta,8beta)-4,4,8-trimethyltricyclo[6.3.1.02,5]dodecan-1-ol Chemical and Physical Properties

Names and Identifiers

• Tricyclo[6.3.1.02,5]dodecan-1-ol,4,4,8-trimethyl-, (1R,2S,5R,8S)-rel-
• (1alpha,2alpha,5beta,8beta)-4,4,8-trimethyltricyclo[6.3.1.02,5]dodecan-1-ol
• (1alpha,2alpha,5beta,8beta)-4,4,8-Trimethyltricyclo(6.3.1.02,5)dodecan-1-ol
• (2S,5R,8S)-4,4,8-trimethyltricyclo[6.3.1.0~2,5~]dodecan-1-ol
• AI3-26373
• Tricyclo(6.3.1.0(2,5))dodecan-1-ol, 4,4,8-trimethyl-, stereoisomer
• Einecs 261-237-5
• Tricyclo[6.3.1.02,5]dodecan-1-ol, 4,4,8-trimethyl-, (1R,2S,5R,8S)-rel-

• Inchi： 1S/C15H26O/c1-13(2)9-12-11(13)5-8-14(3)6-4-7-15(12,16)10-14/h11-12,16H,4-10H2,1-3H3/t11-,12+,14+,15-/m1/s1
• InChI Key： FUQAYSQLAOJBBC-PAPYEOQZSA-N
• SMILES： [C@@]12(O)C[C@@](C)(CCC1)CC[C@]1([H])[C@]2([H])CC1(C)C

Computed Properties

• Exact Mass: 222.198
• Monoisotopic Mass: 222.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.011
• Boiling Point: 295°Cat760mmHg
• Flash Point: 123.6°C
• Refractive Index: 1.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols